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Compound of Interest

Compound Name: Tellurium, dibutyl-

Cat. No.: B1595815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document serves as a summary of the currently available toxicological

information on tellurium and its compounds. Specific toxicological data for dibutyl tellurium is

scarce in publicly accessible literature and databases. The information presented herein is

intended for informational purposes only and should not be substituted for a comprehensive

safety assessment.

Introduction to Dibutyl Tellurium
Dibutyl tellurium, with the chemical formula (C₄H₉)₂Te, is an organotellurium compound.

Organotellurium compounds are a class of organometallic compounds containing a carbon-to-

tellurium chemical bond. While research into the applications of such compounds is ongoing, a

thorough understanding of their toxicological profile is paramount for ensuring safety in

research and development settings. This guide provides a review of the available toxicological

data for tellurium and its compounds, and where possible, extrapolates potential hazards

related to dibutyl tellurium.

Quantitative Toxicological Data
Comprehensive quantitative toxicological data specifically for dibutyl tellurium, such as LD50

(median lethal dose), NOAEL (No-Observed-Adverse-Effect Level), and LOAEL (Lowest-

Observed-Adverse-Effect Level), are not readily available in the public domain. The following
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tables summarize the general toxicity data for tellurium and some of its compounds, which can

serve as a preliminary reference.

Table 1: Acute Toxicity Data for Tellurium and its Compounds

Chemical Test Species
Route of
Administration

LD50/LC50 Reference

Tellurium Rat Oral > 5000 mg/kg [AICIS, 2024][1]

Tellurium Dioxide Rat Oral > 2000 mg/kg [AICIS, 2024][1]

Sodium Tellurite Rat Oral 83 mg/kg [Generic]

Sodium Tellurate Rat Oral 165 mg/kg [Generic]

Table 2: Repeated Dose Toxicity Data for Tellurium

Chemical
Test
Species

Route of
Administrat
ion

NOAEL/LO
AEL

Effects
Observed

Reference

Tellurium Rat Oral

NOAEL: 2.1

mg Te/kg/day

(sub-chronic)

Inhibition of

body weight

gain

[Japanese

MHLW]

Experimental Protocols
Detailed experimental protocols for toxicological studies on dibutyl tellurium are not available.

The following provides a generalized workflow for a standard acute oral toxicity study, based on

OECD Guideline 423, which would be applicable for assessing a substance like dibutyl

tellurium.

Experimental Workflow: Acute Oral Toxicity (OECD 423)
Caption: Generalized workflow for an acute oral toxicity study.

Toxicokinetics and Metabolism
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Upon absorption, tellurium compounds are known to be metabolized in the body. A key

metabolic pathway involves the methylation of tellurium, leading to the formation of dimethyl

telluride ((CH₃)₂Te).[1] This volatile compound is responsible for the characteristic garlic-like

odor on the breath and in the sweat of individuals exposed to tellurium.[1] The excretion of

tellurium and its metabolites occurs primarily through urine and feces.[1]

Proposed Metabolic Pathway of Tellurium
Caption: Proposed metabolic pathway for tellurium compounds.

Genotoxicity and Carcinogenicity
There is limited information on the genotoxicity and carcinogenicity of dibutyl tellurium. Studies

on other tellurium compounds have not indicated a strong genotoxic or carcinogenic potential.

However, the absence of data for dibutyl tellurium necessitates caution.

Reproductive and Developmental Toxicity
Data on the reproductive and developmental toxicity of dibutyl tellurium is not available.

Conclusion and Future Directions
The currently available toxicological data for dibutyl tellurium is insufficient to perform a

comprehensive risk assessment. While information on other tellurium compounds provides a

starting point, the unique properties of the dibutyl form necessitate specific studies. Future

research should prioritize conducting a full suite of toxicological assessments, including acute

and repeated dose toxicity, genotoxicity, carcinogenicity, and reproductive/developmental

toxicity studies, following standardized international guidelines. Such data is critical for

ensuring the safe handling and use of this compound in all research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Toxicology of
Dibutyl Tellurium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595815#toxicology-data-for-tellurium-dibutyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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